Cas no 132734-54-4 (2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one
• CAS No: 132734-54-4
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD06201802
• CID: 1037294
• PubChem ID: 2759009
• Update Time: 2025-05-21

2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-fluoro-4-methoxyphenyl)ethanone
• 3'-FLUORO-4'-METHOXY-2,2,2-TRIFLUOROACETOPHENONE
• 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one
• AKOS012259751
• Ethanone, 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)-
• DTXSID80374599
• CS-0302220
• KCKNISJJNZGMMP-UHFFFAOYSA-N
• EN300-1938899
• FS-6114
• 3/'-Fluoro-4/'-methoxy-2,2,2-trifluoroacetophenone
• 132734-54-4
• DB-346371
• SCHEMBL15561656

• MDL： MFCD06201802
• Inchi： 1S/C9H6F4O2/c1-15-7-3-2-5(4-6(7)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： KCKNISJJNZGMMP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(C(F)(F)F)=O)=C1)OC

Computed Properties

• Exact Mass: 222.03000
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.57930

2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one (CAS No. 132734-54-4)

2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 132734-54-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive agents.

The structural motif of 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one consists of a central ketone group flanked by a trifluoromethyl substituent and a phenyl ring that is further functionalized with a fluoro and methoxy group at the 3-position. This specific arrangement of fluorine and oxygen atoms creates a molecular framework that is both lipophilic and electronically tunable, attributes that are highly desirable in the development of pharmaceuticals targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated aromatic ketones as privileged structures in drug design. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effects of the methoxy and fluoro groups at the phenyl ring contribute to a complex interplay of electronic effects that can modulate receptor binding affinity and metabolic stability. These features have been leveraged in the design of molecules with enhanced pharmacokinetic profiles.

In particular, 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one has been investigated as a key intermediate in the synthesis of potential therapeutic agents. Its utility lies in its ability to serve as a precursor for more complex scaffolds through various chemical transformations, including condensation reactions, nucleophilic substitutions, and metal-catalyzed cross-coupling reactions. These synthetic pathways have enabled the preparation of derivatives with tailored biological activities.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating the trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one moiety into kinase inhibitor candidates, researchers have been able to enhance binding interactions with target enzymes while minimizing off-target effects. The presence of fluorine atoms has been shown to improve both potency and selectivity.

Moreover, studies have demonstrated that derivatives of 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one exhibit anti-inflammatory properties. The molecular structure allows for interactions with inflammatory mediators and signaling pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The combination of lipophilicity provided by the trifluoromethyl group and polar interactions mediated by the oxygen atoms enhances its bioactivity.

The role of fluorine in modulating metabolic stability has also been extensively studied. Fluorinated compounds often exhibit increased resistance to enzymatic degradation, which can lead to prolonged half-lives and improved therapeutic efficacy. This characteristic is particularly relevant for drugs that require once-daily dosing or longer duration of action. The incorporation of fluorine into 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one derivatives has been shown to enhance their pharmacokinetic profiles significantly.

Recent research has also explored the use of 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one in photodynamic therapy (PDT). PDT involves the use of photosensitizers that generate reactive oxygen species upon exposure to light, leading to targeted cell destruction. The compound’s ability to act as a precursor for photosensitizer derivatives has opened new avenues in cancer treatment. Its photophysical properties make it an attractive candidate for developing novel PDT agents with improved efficacy and reduced side effects.

The synthesis of 2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Key steps include Friedel-Crafts acylation followed by reduction and subsequent functionalization at the phenyl ring. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have further streamlined its preparation, allowing for scalable production under controlled conditions.

In conclusion, 2, , and its derivatives represent a promising class of compounds with diverse applications in medicinal chemistry. The unique structural features conferred by the presence of multiple fluorine atoms make it an invaluable building block for designing next-generation therapeutics. Ongoing research continues to uncover new biological activities and synthetic strategies that will further enhance its utility in drug discovery efforts.